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Abstract
Ethyl 4-amino-2-hydroxypyrimidine-5-carboxylate is a pivotal heterocyclic compound widely

utilized as a versatile building block in the synthesis of a variety of biologically active molecules.

Its pyrimidine core is a common scaffold in numerous pharmaceuticals, making this compound

a significant interest in medicinal chemistry and drug discovery. This technical guide provides a

comprehensive overview of the physical and chemical properties, detailed experimental

protocols for its synthesis and purification, and an exploration of its role in the development of

therapeutic agents, particularly those targeting cancer and inflammatory pathways.

Chemical and Physical Properties
Ethyl 4-amino-2-hydroxypyrimidine-5-carboxylate, also known by its IUPAC name ethyl 6-

amino-2-oxo-1,2-dihydropyrimidine-5-carboxylate, is a stable, solid organic compound.[1] The

key physical and chemical properties are summarized in the tables below.
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Property Value Source

CAS Number 20187-46-6 [1][2]

Molecular Formula C₇H₉N₃O₃ [1][2]

Molecular Weight 183.16 g/mol [1]

Appearance
White to off-white or light

yellow crystalline powder
[3]

Odor Odorless [2]

Physicochemical Properties
Property Value Source

Melting Point 276 °C (decomposition) [4]

Boiling Point
379 °C at 760 mmHg

(Predicted)
[5]

Density 1.48 ± 0.1 g/cm³ (Predicted)

pKa 7.91 ± 0.10 (Predicted) [2]

Solubility Sparingly soluble in water. [2]

Storage Temperature
2-8 °C, under inert gas

(Nitrogen or Argon)
[3]

Spectral Data
While detailed spectra are best obtained through direct analysis, the following table

summarizes typical spectral characteristics.
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Spectrum Type Key Features

¹H NMR

Signals corresponding to the ethyl group (triplet

and quartet), the pyrimidine ring proton, and the

amino and hydroxyl/amide protons.

¹³C NMR

Resonances for the carbonyl carbons of the

ester and the pyrimidine ring, the carbons of the

ethyl group, and the pyrimidine ring carbons.

FTIR (KBr)

Characteristic peaks for N-H stretching (amino

and amide groups), C=O stretching (ester and

amide), C=C and C=N stretching of the

pyrimidine ring, and C-O stretching.

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound.

Experimental Protocols
Synthesis of Ethyl 4-amino-2-hydroxypyrimidine-5-
carboxylate
A common and effective method for the synthesis of Ethyl 4-amino-2-hydroxypyrimidine-5-
carboxylate involves the condensation of guanidine with diethyl ethoxymethylenemalonate.[3]

[6]

Reagents and Materials:

Potassium hydroxide (KOH)

Distilled water

Guanidine carbonate

Diethyl ethoxymethylenemalonate

Ethanol
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Hydrochloric acid (for pH adjustment)

Acetone

Procedure:

In a suitable reaction vessel, dissolve potassium hydroxide in distilled water with stirring until

a clear solution is obtained.

To this solution, add guanidine carbonate and continue stirring until it is fully dissolved. The

temperature of the reaction mixture should be maintained at approximately 20°C.

Slowly add diethyl ethoxymethylenemalonate dropwise to the reaction mixture over a period

of about 3 hours. During the addition, the reaction temperature will gradually increase to

around 35°C.

A yellow solid will precipitate out of the solution. After the addition is complete, cool the

reaction mixture.

Further cool the mixture to 0-5°C and collect the precipitated solid by filtration.

Wash the crude product thoroughly with ice-cold water.

Purification by Recrystallization
The crude product can be purified by recrystallization to obtain a high-purity final product.[3]

Procedure:

The crude, light-yellow solid is dissolved in a mixture of 60% water and 40% ethanol with

heating.

If the initial solution is hazy, it can be clarified by heating, for instance, with steam, for about

an hour.

Allow the clear solution to cool slowly. Crystallization is typically observed to begin at around

39°C.
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Continue the slow cooling to room temperature to maximize crystal formation.

Collect the purified crystals by filtration and wash with a small amount of cold ethanol or

acetone.

Dry the final product in a vacuum oven to yield a white to off-white crystalline powder with a

high purity (typically >95%).[3]
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Caption: Synthesis and purification workflow for Ethyl 4-amino-2-hydroxypyrimidine-5-
carboxylate.
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Caption: Role of Ethyl 4-amino-2-hydroxypyrimidine-5-carboxylate as a precursor to

bioactive molecules.

Applications in Drug Development
Ethyl 4-amino-2-hydroxypyrimidine-5-carboxylate is a valuable starting material in the

synthesis of more complex molecules with therapeutic potential. Its derivatives have been
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investigated for a range of biological activities.

Precursor to Anticancer Agents
This compound serves as a key reagent in the synthesis of cytidine-5-carboxylic acid and other

pyrimidine-based analogs which have been explored as potential anticancer agents.[4] The

pyrimidine scaffold is a core component of several established anticancer drugs that function

as antimetabolites, interfering with nucleic acid synthesis in rapidly dividing cancer cells.

Synthesis of STAT6 Inhibitors
Derivatives of pyrimidine-5-carboxamide, synthesized from precursors like Ethyl 4-amino-2-
hydroxypyrimidine-5-carboxylate, have been identified as potent inhibitors of the STAT6

(Signal Transducer and Activator of Transcription 6) protein.[7][8] The STAT6 signaling pathway

is crucial in the immune response, particularly in T-helper cell 2 (Th2) differentiation, which is

implicated in allergic and inflammatory conditions such as asthma and atopic diseases.[7][8]

Inhibition of STAT6 is therefore a promising therapeutic strategy for these conditions.

Conclusion
Ethyl 4-amino-2-hydroxypyrimidine-5-carboxylate is a foundational molecule in the field of

medicinal chemistry. Its straightforward synthesis and the versatility of its chemical structure

allow for the generation of a diverse library of pyrimidine derivatives. While the direct biological

activity of the title compound is not extensively documented, its role as a critical intermediate in

the development of potential anticancer and anti-inflammatory drugs is well-established. This

guide provides essential technical information to support further research and development

efforts leveraging this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-amino-2-hydroxypyrimidine-5-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-amino-2-hydroxypyrimidine-5-carboxylate
https://www.guidechem.com/encyclopedia/ethyl-4-amino-2-hydroxypyrimid-dic179788.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3113079.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7756241.htm
https://www.chemsrc.com/en/Product/4057373.html
https://www.chemsrc.com/en/Product/4057373.html
https://scispace.com/pdf/critical-modification-to-bulk-scale-synthesis-of-2-amino-5-2lbq96vcbz.pdf
https://pubmed.ncbi.nlm.nih.gov/17071093/
https://pubmed.ncbi.nlm.nih.gov/17071093/
https://www.researchgate.net/publication/6725457_Synthesis_and_evaluation_of_2-2-4-hydroxyphenyl-ethyl_amino_pyrimidine-5-carboxamide_derivatives_as_novel_STAT6_inhibitors
https://www.benchchem.com/product/b187205#physical-and-chemical-properties-of-ethyl-4-amino-2-hydroxypyrimidine-5-carboxylate
https://www.benchchem.com/product/b187205#physical-and-chemical-properties-of-ethyl-4-amino-2-hydroxypyrimidine-5-carboxylate
https://www.benchchem.com/product/b187205#physical-and-chemical-properties-of-ethyl-4-amino-2-hydroxypyrimidine-5-carboxylate
https://www.benchchem.com/product/b187205#physical-and-chemical-properties-of-ethyl-4-amino-2-hydroxypyrimidine-5-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b187205?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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